Vat Green 8

Specification

• CAS No.: 14999-97-4
• Molecular Formula: C70H28N4O10
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Vat Green 8, also known as Vat Khaki 2G or Vat Olive Green 5G, is chemically identified by the following parameters:

Parameter	Value
Chemical Index (C.I.) Number	71050
CAS Registry Number	14999-97-4
Molecular Formula	C70H28N4O10
Molecular Weight	1084.99
Chemical Class	Anthraquinones

The compound has a complex polycyclic aromatic structure containing multiple anthraquinone moieties with carbazole linkages. Specifically, it is a 1,1' : 4,1'' : 5 ,1''' : 8,1''''-pentanthrimide-2,2' : 3,2' : 6,2''' : 7,2''''-carbazole derivative. This extensive conjugated system contributes to the compound's distinctive color and stability properties that make it valuable for dyeing applications.

Physical and Chemical Properties

Vat Green 8 exhibits several distinctive physical and chemical properties that influence its application performance and handling characteristics:

Property	Description
Appearance	Dark green to black powder
Solubility	Insoluble in water, ethanol, chloroform, and toluene; slightly soluble in acetone, o-chlorophenol, nitrobenzene, and hot pyridine; soluble in warm tetralin
Density	1.739±0.06 g/cm³ (Predicted)
pKa	10.57±0.20 (Predicted)
Leuco Color	Brown

The compound displays characteristic color reactions in different chemical environments:

• In concentrated sulfuric acid: Reddish purple/dark brown

• After dilution with water: Produces green precipitate

• In alkaline sodium hydroxide solution: Blue

• In acid solution: Bright red

• In alkaline hydrosulfite solution: Light brown-red

• In acidic hydrosulfite solution: Olive color

These color changes are important indicators during the dyeing process and help identify the compound.

Synthesis and Manufacturing Methods

The industrial synthesis of Vat Green 8 involves a series of complex reactions:

Precursor Preparation

The primary synthetic pathway begins with two key precursors:

• 1-Aminoanthracene-9,10-dione

• 1,4,5,8-Tetrachloroanthracene-9,10-dione

Condensation Reaction

These precursors undergo condensation in the presence of copper and nitrobenzene, forming an intermediate compound.

Cyclization

The intermediate is subsequently cyclized with aluminum chloride to form the anthraquinone pentanthrimide structure.

Final Product Formation

The 1,1' : 4,1'' : 5 ,1''' : 8,1''''-pentanthrimide-2,2' : 3,2' : 6,2''' : 7,2''''-carbazole is prepared from the corresponding pentanthrimide using either aluminum chloride alone or an aluminum chloride–sodium chloride mixture.

This multi-step synthesis process reflects the complexity of vat dye manufacturing, which typically requires several reaction stages and purification steps to achieve the desired product quality.

Applications and Uses

Vat Green 8 finds applications across several industries, with textile dyeing being its primary use:

Textile Applications

The compound is primarily used for dyeing cotton fibers, providing an olive green shade. It is particularly suitable for:

• Cotton knitted fabrics

• Yarn dyeing

• Cotton and polyester/cotton blended fabrics

When combined with other vat dyes such as brilliant green FPB or grass green, it produces various khaki shades that are popular in textile applications.

Industrial Applications

Beyond textiles, Vat Green 8 is utilized for coloring:

• Various plastics including polystyrene, polycarbonate, and ABS resin

• Cellulose acetate materials

• Polyester fiber pulp during manufacturing

Emerging Applications

Recent research has explored the use of Vat Green 8 in advanced energy storage systems, specifically as a component in organic cathodes for lithium-ion batteries when combined with graphene.

Dyeing Process and Recommendations

The application of Vat Green 8 in textile dyeing requires specific conditions and techniques:

Dyeing Parameters

Parameter	Value
Recommended Dyeing Depth	20 g/L
Preferred Dyeing Method	IN (Impregnation)
Leuco Color During Process	Brown
Leveling Property	Moderate (▲▲)
Dead Cotton Covering	Moderate (▲)

Process Recommendations

For optimal results when dyeing with Vat Green 8:

• Jig dyeing or impregnation methods are most appropriate for cotton fibers

• For reduction processes, the "A method" is recommended (with 30-40% increased caustic soda compared to standard procedures)

• When using dry cylinder reduction:

  • Temperature: 60°C

  • Reduction time: 10-15 minutes

  • Stabilization time: 30 minutes

Critical Process Controls

Temperature control is crucial during the dyeing process. Poor temperature management can cause significant color shifts, resulting in green changing to pale brown. After air oxidation, dichromate oxidation can be employed to enhance color development. When using acid pickling before soaping, thorough washing after acid treatment is essential to ensure proper color development.

Performance Characteristics and Fastness Properties

Vat Green 8 exhibits excellent fastness properties, making it suitable for applications requiring durability:

Fastness Property	Rating
Light Fastness (Xenon test 1/12)	5
Light Fastness (Xenon test 1/1)	6-7
Light Fastness (Xenon test 2/1)	7
Soaping (95°C)	4-5
Perspiration (Sample change)	4
Perspiration (White stained)	5
Rubbing (Dry)	4
Rubbing (Wet)	2
Ironing (Immediate)	4
Ironing (After 4 hours)	4-5
Chlorine Bleaching	4
Oxygen Bleaching	4-5
Mercerizing	4-5 to 5

Recent Research Developments

Composite Structure and Performance

The VG 8/G composites were prepared with varying Vat Green 8 content:

• VG 8/G-0.25: 31.6 wt% Vat Green 8

• VG 8/G-0.5: Higher concentration

• VG 8/G-1: Highest concentration with 2.14 at% nitrogen content

X-ray photoelectron spectroscopy (XPS) analysis confirmed the successful incorporation of Vat Green 8 into the graphene matrix, with nitrogen content increasing from 1.29 at% in VG 8/G-0.25 to 2.14 at% in VG 8/G-1.

Electrochemical Properties

The VG 8/G composites demonstrated significantly improved electrochemical properties compared to pure Vat Green 8, including:

• Higher capacity

• Extended cycle life

• Superior rate capability

These improvements were attributed to synergistic effects between the Vat Green 8 molecules (which contribute to lithium storage capacity) and the graphene sheets (which enhance electrical conductivity). The strong π–π interactions between the components effectively suppressed the dissolution of Vat Green 8 into the electrolyte, contributing to high capacity retention.

Hazard Information	Details
Signal Word	Warning
Hazard Pictogram	Exclamation Mark (GHS07)
GHS Hazard Statements	H302: Acute toxicity, oral H315: Skin corrosion/irritation H319: Serious eye damage/eye irritation H335: Specific target organ toxicity, single exposure; Respiratory tract irritation

These classifications indicate that appropriate safety precautions should be taken when handling the compound.

Environmental Aspects

Manufacturing vat dyes, including Vat Green 8, traditionally involves multiple chemical reaction steps with potentially hazardous materials. The wastewater from vat dye synthesis typically contains unreacted raw materials, byproducts, and inorganic salts. The environmental impact of vat dye manufacturing has historically been significant, with low chemical yields and the use of hazardous raw materials and solvents making vat dyes among the most polluting class of dyes manufactured.